![molecular formula C17H19N3O B5624241 2-{[(1-propyl-1H-benzimidazol-2-yl)methyl]amino}phenol](/img/structure/B5624241.png)
2-{[(1-propyl-1H-benzimidazol-2-yl)methyl]amino}phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{[(1-propyl-1H-benzimidazol-2-yl)methyl]amino}phenol, also known as PBM, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
2-{[(1-propyl-1H-benzimidazol-2-yl)methyl]amino}phenol has been extensively studied for its potential applications in various fields. In the medical field, it has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. It has also been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of inflammatory diseases such as arthritis. Additionally, 2-{[(1-propyl-1H-benzimidazol-2-yl)methyl]amino}phenol has been investigated for its potential use as a photosensitizer in photodynamic therapy for cancer.
Mechanism of Action
The mechanism of action of 2-{[(1-propyl-1H-benzimidazol-2-yl)methyl]amino}phenol is not fully understood, but it is believed to involve the activation of various signaling pathways in cells. It has been shown to activate the PI3K/Akt pathway, which is involved in cell survival and growth. 2-{[(1-propyl-1H-benzimidazol-2-yl)methyl]amino}phenol has also been shown to increase the production of reactive oxygen species (ROS), which can have both beneficial and detrimental effects on cells depending on the context.
Biochemical and Physiological Effects
Studies have shown that 2-{[(1-propyl-1H-benzimidazol-2-yl)methyl]amino}phenol can have a variety of biochemical and physiological effects. It has been shown to increase the expression of neurotrophic factors such as BDNF and NGF, which are important for the growth and survival of neurons. 2-{[(1-propyl-1H-benzimidazol-2-yl)methyl]amino}phenol has also been shown to increase the production of ATP, which is the primary source of energy for cells. Additionally, 2-{[(1-propyl-1H-benzimidazol-2-yl)methyl]amino}phenol has been shown to increase the production of nitric oxide, which can have vasodilatory effects and improve blood flow.
Advantages and Limitations for Lab Experiments
One advantage of using 2-{[(1-propyl-1H-benzimidazol-2-yl)methyl]amino}phenol in lab experiments is that it is relatively easy to synthesize and purify. Additionally, it has been shown to have low toxicity and can be used at relatively high concentrations without causing harm to cells. However, one limitation of using 2-{[(1-propyl-1H-benzimidazol-2-yl)methyl]amino}phenol is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for research on 2-{[(1-propyl-1H-benzimidazol-2-yl)methyl]amino}phenol. One area of interest is the development of 2-{[(1-propyl-1H-benzimidazol-2-yl)methyl]amino}phenol-based therapies for neurodegenerative diseases. Additionally, further studies are needed to better understand the mechanism of action of 2-{[(1-propyl-1H-benzimidazol-2-yl)methyl]amino}phenol and how it can be used to modulate cellular signaling pathways. Finally, there is potential for the development of new photosensitizers based on 2-{[(1-propyl-1H-benzimidazol-2-yl)methyl]amino}phenol for use in photodynamic therapy for cancer.
Synthesis Methods
The synthesis of 2-{[(1-propyl-1H-benzimidazol-2-yl)methyl]amino}phenol involves the condensation of 1-propyl-1H-benzimidazole and 2-aminophenol in the presence of a suitable catalyst. The reaction is carried out under reflux with the use of a solvent such as ethanol or methanol. The resulting product is then purified by recrystallization or column chromatography.
properties
IUPAC Name |
2-[(1-propylbenzimidazol-2-yl)methylamino]phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O/c1-2-11-20-15-9-5-3-7-13(15)19-17(20)12-18-14-8-4-6-10-16(14)21/h3-10,18,21H,2,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORCLWERNIDQHJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C2=CC=CC=C2N=C1CNC3=CC=CC=C3O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701346026 |
Source
|
Record name | 2-{[(1-Propyl-1H-benzimidazol-2-yl)methyl]amino}phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701346026 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
281.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[(1-propyl-1H-benzimidazol-2-yl)methyl]amino}phenol | |
CAS RN |
331851-39-9 |
Source
|
Record name | 2-{[(1-Propyl-1H-benzimidazol-2-yl)methyl]amino}phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701346026 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.